Cas no 2172172-90-4 (2-cyclobutyl-5-ethyl-6-methyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-cyclobutyl-5-ethyl-6-methyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 2172172-90-4
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 5895774
• PubChem ID: 165521195
• Update Time: 2025-05-20

2-cyclobutyl-5-ethyl-6-methyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-5-ethyl-6-methyl-3H,4H-thieno2,3-dpyrimidin-4-one
• EN300-1267601
• 2-cyclobutyl-5-ethyl-6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 2172172-90-4

• Inchi： 1S/C13H16N2OS/c1-3-9-7(2)17-13-10(9)12(16)14-11(15-13)8-5-4-6-8/h8H,3-6H2,1-2H3,(H,14,15,16)
• InChI Key： IZBZZOKCEZOSFN-UHFFFAOYSA-N
• SMILES： S1C(C)=C(CC)C2C(NC(C3CCC3)=NC1=2)=O

Computed Properties

• Exact Mass: 248.09833431g/mol
• Monoisotopic Mass: 248.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-cyclobutyl-5-ethyl-6-methyl-3H,4H-thieno2,3-dpyrimidin-4-one

2-Cyclobutyl-5-Ethyl-6-Methyl-3H,4H-Thieno[2,3-d]Pyrimidin-4-One: A Comprehensive Overview

The compound 2-cyclobutyl-5-ethyl-6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 2172172-90-4) is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidinones, which are known for their potential applications in drug discovery and material science. The thienopyrimidinone core of this molecule is a fused bicyclic system comprising a pyrimidine ring and a thiophene ring, which contributes to its unique electronic and steric properties.

Recent studies have highlighted the importance of thienopyrimidinone derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, researchers have explored the potential of 2-cyclobutyl-5-ethyl-6-methyl-thieno[2,3-d]pyrimidin-4-one as a candidate for kinase inhibitors, which are critical in the development of anticancer therapies. The presence of the cyclobutyl substituent at position 2 and the ethyl and methyl groups at positions 5 and 6, respectively, plays a crucial role in enhancing the molecule's bioavailability and binding affinity to target proteins.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thienopyrimidine core. One common approach is the condensation of an appropriate thioamide with an aldehyde or ketone in the presence of a base. Subsequent functionalization steps are then employed to introduce the cyclobutyl, ethyl, and methyl groups at specific positions on the ring system. These steps often require precise control over reaction conditions to ensure high yields and selectivity.

In terms of pharmacological activity, 2-cyclobutyl-5-ethyl-6-methyl-thieno[2,3-d]pyrimidin-4-one has been shown to exhibit potent inhibitory effects against several kinases involved in cancer cell proliferation. For example, studies have demonstrated its ability to inhibit Aurora kinases, which are key regulators of mitosis and are often overexpressed in various cancers. This makes it a promising lead compound for further optimization in anticancer drug development.

Beyond its medicinal applications, this compound has also been investigated for its potential use in other areas such as agrochemicals and materials science. Its structural versatility allows for modifications that can tailor its properties for specific applications. For instance, variations in the substituents at positions 2, 5, and 6 can significantly alter its electronic characteristics, making it suitable for use as a building block in advanced materials or as an active ingredient in pesticides.

From a synthetic perspective, the development of efficient and scalable routes for synthesizing thienopyrimidinone derivatives remains an active area of research. Researchers are continually exploring new methodologies that can simplify the construction of these complex molecules while maintaining high purity and yield. The use of catalytic asymmetric synthesis techniques is particularly promising for constructing chiral centers within these compounds, which can enhance their pharmacokinetic profiles.

In conclusion, 2-cyclobutyl-5-ethyl-6-methyl-thieno[2,3-d]pyrimidin-4-one represents a valuable addition to the arsenal of heterocyclic compounds available for drug discovery and material science applications. Its unique structure and versatile properties make it an attractive target for further research and development across multiple disciplines.